Cas no 90695-03-7 (3,7,11,15,19,23-hexamethyltetraeicosa-2Z,6Z,10E,14E,18E,22-hexaen-1-ol)

3,7,11,15,19,23-Hexamethyltetraeicosa-2Z,6Z,10E,14E,18E,22-hexaen-1-ol is a long-chain polyunsaturated alcohol with a highly branched isoprenoid structure. Its six double bonds, arranged in specific (Z) and (E) configurations, contribute to its unique conformational flexibility and reactivity. This compound is of interest in synthetic organic chemistry due to its potential as a precursor for terpenoid derivatives and biologically active molecules. The defined stereochemistry at each double bond ensures precise control in downstream applications, making it valuable for research in lipid biochemistry, fragrance synthesis, and pharmaceutical intermediates. Its structural complexity also makes it a useful model for studying polyene synthesis and stereoselective reactions.

3,7,11,15,19,23-hexamethyltetraeicosa-2Z,6Z,10E,14E,18E,22-hexaen-1-ol structure

90695-03-7 structure

Product Name:3,7,11,15,19,23-hexamethyltetraeicosa-2Z,6Z,10E,14E,18E,22-hexaen-1-ol

CAS No:90695-03-7

MF:C₃₀H₅₀O

MW:426.717409610748

CID:2037704

PubChem ID:10836209

Update Time:2025-05-28

3,7,11,15,19,23-hexamethyltetraeicosa-2Z,6Z,10E,14E,18E,22-hexaen-1-ol Chemical and Physical Properties

Names and Identifiers

- 3,7,11,15,19,23-hexamethyltetraeicosa-2Z,6Z,10E,14E,18E,22-hexaen-1-ol
- 3,7,11,15,19,23-hexamethyltetraeicosa-2Z,6Z,10E,14E,18E,22-hexen-1-ol
- ficaprenol-10
- (2Z,6Z,10E,14E,18E)-Farnesylfarnesol
- SCHEMBL13611376
- 90695-03-7
- AKOS040762965
- (2Z,6Z,10E,14E,18E)-3,7,11,15,19,23-Hexamethyltetracosa-2,6,10,14,18,22-hexaen-1-ol
- (all-E)-hexaprenol
- SCHEMBL4717874
- all-trans-hexaprenol
- HEXAPRENOL
- (2E,6E,10E,14E,18E)-3,7,11,15,19,23-hexamethyltetracosa-2,6,10,14,18,22-hexaen-1-ol
- CHEBI:147321
- 77551-14-5
- Inchi： 1S/C30H50O/c1-25(2)13-8-14-26(3)15-9-16-27(4)17-10-18-28(5)19-11-20-29(6)21-12-22-30(7)23-24-31/h13,15,17,19,21,23,31H,8-12,14,16,18,20,22,24H2,1-7H3/b26-15+,27-17+,28-19+,29-21-,30-23-
- InChI Key： RXILURRBPAWICG-UQUNVEFSSA-N
- SMILES： OC/C=C(/C)\CC/C=C(/C)\CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

Exact Mass: 426.386166214g/mol
Monoisotopic Mass: 426.386166214g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 31
Rotatable Bond Count: 16
Complexity: 661
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 5
Undefined Bond Stereocenter Count: 0
XLogP3: 10.3
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Color/Form: Oil
Density: 0.9±0.1 g/cm3
Boiling Point: 527.4±19.0 °C at 760 mmHg
Flash Point: 139.4±17.8 °C
Vapor Pressure: 0.0±3.1 mmHg at 25°C

3,7,11,15,19,23-hexamethyltetraeicosa-2Z,6Z,10E,14E,18E,22-hexaen-1-ol Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

3,7,11,15,19,23-hexamethyltetraeicosa-2Z,6Z,10E,14E,18E,22-hexaen-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Z61070-5 mg	3,7,11,15,19,23-hexamethyltetraeicosa-2Z,6Z,10E,14E,18E,22-hexaen-1-ol	90695-03-7		5mg	¥4000.0	2021-09-07
TargetMol Chemicals	TN5828-5 mg	(2Z,6Z,10E,14E,18E)-Farnesylfarnesol	90695-03-7	98%	5mg	￥ 2,760	2023-07-11
TargetMol Chemicals	TN5828-1 mL * 10 mM (in DMSO)	(2Z,6Z,10E,14E,18E)-Farnesylfarnesol	90695-03-7	98%	1 mL * 10 mM (in DMSO)	￥ 2860	2023-09-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Z61070-5mg	3,7,11,15,19,23-hexamethyltetraeicosa-2Z,6Z,10E,14E,18E,22-hexaen-1-ol	90695-03-7	,96.0%	5mg	¥4000.0	2023-09-05
TargetMol Chemicals	TN5828-5mg	(2Z,6Z,10E,14E,18E)-Farnesylfarnesol	90695-03-7		5mg	￥ 2760	2024-07-20
TargetMol Chemicals	TN5828-1 ml * 10 mm	(2Z,6Z,10E,14E,18E)-Farnesylfarnesol	90695-03-7		1 ml * 10 mm	￥ 2860	2024-07-20
TargetMol Chemicals	TN5828-5mg	(2Z,6Z,10E,14E,18E)-Farnesylfarnesol	90695-03-7		5mg	￥ 2760	2024-07-24
TargetMol Chemicals	TN5828-1 ml * 10 mm	(2Z,6Z,10E,14E,18E)-Farnesylfarnesol	90695-03-7		1 ml * 10 mm	￥ 2860	2024-07-24

3,7,11,15,19,23-hexamethyltetraeicosa-2Z,6Z,10E,14E,18E,22-hexaen-1-ol Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. Alt-proteins: A promising future
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

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